Cas no 2228608-14-6 (1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine
• CAS No: 2228608-14-6
• MF: C₇H₈F₅N₃
• MW: 229.150538444519
• CID: 5963629
• PubChem ID: 165630624
• Update Time: 2025-10-31

1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine
• EN300-1941589
• 2228608-14-6

• Inchi： 1S/C7H8F5N3/c1-15-5(4(13)3-14-15)2-6(8,9)7(10,11)12/h3H,2,13H2,1H3
• InChI Key： IFKFYLSRAKLNIL-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1=C(C=NN1C)N)F

Computed Properties

• Exact Mass: 229.06383808g/mol
• Monoisotopic Mass: 229.06383808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine

Introduction to 1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine (CAS No. 2228608-14-6)

1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine, identified by the CAS number 2228608-14-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and applications in drug development. The unique substitution pattern of this molecule, featuring a methyl group at the 1-position and a 2,2,3,3,3-pentafluoropropyl moiety at the 5-position, contributes to its distinct chemical properties and potential therapeutic benefits.

The structural features of 1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine make it an intriguing candidate for further investigation in various biomedical applications. The presence of fluorine atoms in the pentafluoropropyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the pyrazole ring itself is a well-documented pharmacophore that interacts with numerous biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases.

In recent years, there has been a growing interest in developing novel compounds with pyrazole cores due to their versatility and efficacy. Studies have demonstrated that pyrazole derivatives can exhibit a wide spectrum of biological activities, such as anti-inflammatory, anti-cancer, and antimicrobial properties. The specific substitution pattern of 1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine suggests potential interactions with biological pathways that are yet to be fully explored.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The pentafluoropropyl group not only improves pharmacokinetic profiles but also allows for selective binding to specific biological targets. This selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy. Researchers have been particularly interested in exploring its interactions with enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of compounds like 1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine. These tools have helped researchers identify potential binding sites and optimize the compound's structure for better bioavailability. For instance, virtual screening studies have suggested that this molecule may interact with certain protein kinases involved in cancer progression. Such findings underscore the importance of this compound as a lead structure for further medicinal chemistry investigations.

The synthesis of 1-methyl-5-(2,2,3,3,3-pentafluoropropyl)-1H-pyrazol-4-amine presents unique challenges due to the complexity of its substitution pattern. However， recent methodological advancements have made it more feasible to produce this compound on a scalable basis. Techniques such as fluorination reactions and transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework efficiently. These synthetic strategies not only improve yield but also enhance purity， which are essential for preclinical and clinical studies.

In addition to its potential therapeutic applications， 1-methyl-5-(2， 2， 3， 3， 3-pentafluoropropyl)-1H-pyrazol -4 -amine may find utility in research as a tool compound for studying enzyme mechanisms and drug resistance pathways。 Its unique structural features make it an excellent candidate for probing interactions with biological targets at a molecular level。 Such insights could lead to the development of novel strategies for combating drug-resistant pathogens and diseases.

The future prospects of 1-methyl -5 - ( 2 ， 2 ， 3 ， 3 ， 3 - pentafluoropropyl ) - 1 H - pyrazol -4 - amine are promising， given its diverse biological potential and synthetic accessibility。 As research continues to uncover new applications for pyrazole derivatives， this compound is likely to play a significant role in shaping the next generation of pharmaceuticals。 Collaborative efforts between synthetic chemists， biochemists， and pharmacologists will be essential in realizing its full therapeutic potential.